Cas no 56252-09-6 (2,3-dimethoxynaphthalene-1-carbaldehyde)

• Product Name: 2,3-dimethoxynaphthalene-1-carbaldehyde
• CAS No: 56252-09-6
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• MDL: MFCD06798095
• CID: 945117
• PubChem ID: 24883337
• Update Time: 2025-06-11

2,3-dimethoxynaphthalene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2 3-DIMETHOXY-1-NAPHTHALDEHYDE 97
• 2,3-Dimethoxy-1-naphthaldehyde
• 2,3-dimethoxynaphthalene-1-carbaldehyde
• 2,3-Dimethoxy-[1]naphthaldehyd
• 2,3-dimethoxynaphthaldehyde
• 2,3-Dimethoxy-naphthalene-1-carbaldehyde
• 2,3-dimethoxynaphthalenecarbaldehyde
• EN300-7391150
• VTUMHIXLEZHVEJ-UHFFFAOYSA-N
• DTXSID60540578
• DB-072124
• MFCD06798095
• SCHEMBL3643965
• AKOS015912475
• 2,3-Dimethoxy-1-naphthaldehyde, 97%
• 56252-09-6
• LS-08603
• AT25630
• CS-0326976
• 1-Naphthalenecarboxaldehyde, 2,3-dimethoxy-
• ALBB-025524

• MDL： MFCD06798095
• Inchi： 1S/C13H12O3/c1-15-12-7-9-5-3-4-6-10(9)11(8-14)13(12)16-2/h3-8H,1-2H3
• InChI Key： VTUMHIXLEZHVEJ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=C2C=CC=CC2=C1C=O)OC

Computed Properties

• Exact Mass: 216.07900
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 79-83 °C (lit.)
• Boiling Point: 214-215 °C/15 mmHg(lit.)
• PSA: 35.53000
• LogP: 2.66950
• Solubility: Not available

2,3-dimethoxynaphthalene-1-carbaldehyde Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Risk Phrases：R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2,3-dimethoxynaphthalene-1-carbaldehyde

Introduction to 2,3-dimethoxynaphthalene-1-carbaldehyde (CAS No. 56252-09-6)

2,3-dimethoxynaphthalene-1-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 56252-09-6, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the class of naphthalene derivatives, characterized by its aldehyde functional group and methoxy substituents at the 2 and 3 positions. The unique structural features of 2,3-dimethoxynaphthalene-1-carbaldehyde make it a valuable building block for the synthesis of more complex molecules, particularly in the development of bioactive compounds.

The compound’s molecular structure consists of a naphthalene core with two methoxy groups (-OCH₃) at the 2 and 3 positions, and a formyl group (-CHO) at the 1 position. This arrangement imparts distinct electronic and steric properties, making it a versatile precursor in synthetic chemistry. The presence of the aldehyde group enhances its reactivity, allowing for further functionalization through condensation reactions, oxidation, or reduction processes. These characteristics have positioned 2,3-dimethoxynaphthalene-1-carbaldehyde as a key intermediate in the synthesis of heterocyclic compounds, pharmaceuticals, and specialty chemicals.

In recent years, 2,3-dimethoxynaphthalene-1-carbaldehyde has garnered attention in academic and industrial research due to its role in constructing complex molecular frameworks. One notable application is in the synthesis of biologically active molecules, where its scaffold can be modified to produce compounds with potential therapeutic properties. For instance, researchers have explored its utility in generating derivatives that exhibit antimicrobial, anti-inflammatory, or anticancer activities. The methoxy groups provide opportunities for further functionalization via electrophilic aromatic substitution or metal-catalyzed coupling reactions, enabling the creation of diverse pharmacophores.

The pharmaceutical industry has been particularly interested in leveraging 2,3-dimethoxynaphthalene-1-carbaldehyde for drug discovery initiatives. Its structural motif is found in several natural products and synthetic drugs, suggesting its importance in medicinal chemistry. Recent studies have highlighted its role in developing novel small-molecule inhibitors targeting specific biological pathways. For example, modifications of this compound have led to the identification of molecules with inhibitory effects on enzymes such as kinases or proteases, which are implicated in various diseases. The aldehyde group serves as a critical handle for further derivatization, allowing chemists to fine-tune physicochemical properties such as solubility and bioavailability.

From a synthetic chemistry perspective, 2,3-dimethoxynaphthalene-1-carbaldehyde offers a rich platform for exploring new reaction pathways and methodologies. Its reactivity allows for the construction of complex cyclic systems through intramolecular cyclization or cross-coupling reactions. Advances in catalytic systems have further expanded its utility, enabling more efficient and selective transformations. For instance, palladium-catalyzed cross-coupling reactions with aryl halides or boronic acids can be employed to introduce additional substituents at predefined positions on the naphthalene ring. Such strategies have been instrumental in generating novel analogs for biological evaluation.

The agrochemical sector has also recognized the potential of 2,3-dimethoxynaphthalene-1-carbaldehyde as a precursor for developing pesticides and herbicides. Its structural features can be tailored to interact with biological targets in pests or weeds while minimizing toxicity to non-target organisms. Researchers have investigated its derivatives as potent inhibitors of enzymes involved in plant growth regulation or pest metabolism. The ability to modify both the aldehyde and methoxy groups provides chemists with a high degree of flexibility in designing molecules with optimized efficacy and environmental safety profiles.

In conclusion,2,3-dimethoxynaphthalene-1-carbaldehyde (CAS No.56252-09-6) is a multifaceted compound with broad applications across multiple industries. Its unique structural features make it an indispensable intermediate in organic synthesis, pharmaceutical development, and agrochemical innovation. As research continues to uncover new methodologies for its functionalization and application,2,3-dimethoxynaphthalene-1-carbaldehyde is poised to remain a cornerstone in the advancement of chemical science and industrial applications.